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Compound of Interest

Compound Name: Ddao-C6

Cat. No.: B12391589

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

CAS Number: 2102418-90-4 Chemical Name: DDAO-C6 Molecular Formula: C22H23CI2NOs
Description: DDAO-C6 is a cridone ester derivative that functions as a near-infrared (NIR)
fluorescent probe. It is designed for the specific detection of human serum albumin (HSA) and
the enzymatic activity of lipase. Its fluorescence is environmentally sensitive, exhibiting a
significant increase in quantum yield upon interaction with its targets.

Mechanism of Action

DDAO-C6 operates on a "turn-on" fluorescence mechanism. In its native state, the probe
exhibits minimal fluorescence. Upon interaction with its specific targets, its fluorescence
intensity at approximately 658 nm increases significantly.

Detection of Lipase Activity

The detection of lipase is based on an enzymatic reaction. Lipases are enzymes that catalyze
the hydrolysis of fats (lipids). DDAO-C6 is designed with an ester linkage that is a substrate for
lipase.

o Step 1: Quenched State: The intact DDAO-C6 molecule is non-fluorescent or weakly
fluorescent.
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o Step 2: Enzymatic Cleavage: In the presence of active lipase, the ester bond in DDAO-C6 is
hydrolyzed.

o Step 3: Fluorescence Activation: This cleavage releases the fluorophore, 7-hydroxy-9H-(1,3-
dichloro-9,9-dimethylacridin-2-one) (DDAOQO), which is highly fluorescent.[1]

The intensity of the emitted fluorescence is directly proportional to the amount of DDAO
released, which in turn correlates with the lipase activity.

Detection of Human Serum Albumin (HSA)

The precise mechanism for the fluorescence enhancement of DDAO-C6 upon binding to
Human Serum Albumin (HSA) is not explicitly detailed in the available literature. However,
based on the behavior of similar fluorescent probes, the "turn-on" phenomenon is likely due to
one or a combination of the following mechanisms:

o Aggregation-Induced Emission (AIE): In this scenario, the probe molecules may aggregate in
an aqueous solution, leading to fluorescence quenching. Upon binding to the hydrophobic
pockets of HSA, these aggregates are disrupted, and the individual probe molecules are free
to fluoresce.

o Twisted Intramolecular Charge Transfer (TICT): In the unbound state, the molecule can
undergo intramolecular rotations, which dissipate the absorbed energy non-radiatively. When
the probe binds to the constrained environment of an HSA binding pocket, these rotations
are restricted, forcing the molecule to release the energy as fluorescence.

Quantitative Data

The following table summarizes the available quantitative data for the use of DDAO-C6 as a
fluorescent probe.
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Parameter Analyte Value Conditions

Excitation Wavelength

Lipase/HSA ~600 nm Not specified
(Aex)
Emission Wavelength ) N
Lipase/HSA ~658 nm Not specified
(Aem)
10 uM DDAO-C6, 30
Linear Range Lipase 0 - 50 pg/mL min incubation at

37°C[2]

Further validation would be required to establish the Limit of Detection (LOD), Limit of
Quantification (LOQ), and the dynamic range for HSA detection.

Experimental Protocols
General recommendations

o Reagent Preparation: DDAO-CE6 is typically dissolved in a suitable organic solvent like
DMSO to create a stock solution before being diluted in the appropriate aqueous buffer for
the assay.

 Instrumentation: A fluorescence spectrophotometer or a microplate reader capable of
excitation at ~600 nm and emission detection at ~658 nm is required.

Protocol for Detection of Lipase Activity in Gut Microbes

This protocol is adapted for the identification of lipase-active fungal strains from intestinal
microbes.

e Sample Preparation:
o Disperse fresh intestinal secretions in sterile water.

o Plate the suspension on a suitable medium for fungal growth (e.g., potato dextrose agar)
containing antibiotics (e.g., 100 U/mL penicillin and 0.1 mg/mL streptomycin) to inhibit
bacterial growth.
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* Incubation:

o Culture the plates at 32°C for approximately 5 days, or until fungal colonies are visible.
e Probe Application:

o Prepare a 100 uM solution of DDAO-C6.

o Spray the DDAO-C6 solution onto the fungal colonies.
e Final Incubation and Imaging:

o Incubate the plates at 32°C for 2 hours.

o Visualize the fluorescence using an appropriate imaging system with excitation and
emission filters for the NIR range. Colonies exhibiting red fluorescence indicate lipase
activity.[2]

Conceptual Protocol for Quantitative Lipase Activity
Assay

This is a generalized protocol based on common lipase assay principles.
» Reagent Preparation:

o Prepare a series of lipase standards of known concentrations in a suitable assay buffer
(e.g., Tris-HCI or phosphate buffer, pH may need optimization).

o Prepare a working solution of DDAO-C6 (e.g., 10 uM) in the same assay buffer.
e Assay Procedure:

o To the wells of a microplate, add a defined volume of the lipase standards or unknown
samples.

o Initiate the reaction by adding the DDAO-C6 working solution to each well.
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o Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 30
minutes).

o Data Acquisition:
o Measure the fluorescence intensity at Aem ~658 nm with excitation at Aex ~600 nm.
o Data Analysis:

o Construct a standard curve by plotting the fluorescence intensity versus the concentration
of the lipase standards.

o Determine the lipase activity in the unknown samples by interpolating their fluorescence
readings from the standard curve.

Conceptual Protocol for Human Serum Albumin (HSA)
Detection

This is a generalized protocol based on common fluorescent probe-based protein assays.
o Reagent Preparation:

o Prepare a series of HSA standards of known concentrations in a suitable buffer (e.qg.,
phosphate-buffered saline, pH 7.4).

o Prepare a working solution of DDAO-C6 in the same buffer.
e Assay Procedure:

o To the wells of a microplate, add a defined volume of the HSA standards or unknown
samples.

o Add the DDAO-C6 working solution to each well.

o Incubate the plate at room temperature for a short period to allow for binding equilibrium to
be reached (e.g., 5-15 minutes).

o Data Acquisition:
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o Measure the fluorescence intensity at Aem ~658 nm with excitation at Aex ~600 nm.

o Data Analysis:

o Construct a standard curve by plotting the fluorescence intensity versus the concentration
of the HSA standards.

o Determine the HSA concentration in the unknown samples by interpolating their
fluorescence readings from the standard curve.
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Workflow for Quantitative Lipase Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12391589#cas-number-2102418-90-4-scientific-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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